![molecular formula C20H14F2N2O4S B2381566 2,5-difluoro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide CAS No. 922061-34-5](/img/structure/B2381566.png)
2,5-difluoro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide
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Description
2,5-difluoro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H14F2N2O4S and its molecular weight is 416.4. The purity is usually 95%.
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Scientific Research Applications
Photodynamic Therapy Applications
- Pişkin, Canpolat, and Öztürk (2020) synthesized and characterized new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups for photodynamic therapy, highlighting the potential of these compounds in cancer treatment. Their research focused on the photophysical and photochemical properties, which are crucial for Type II photosensitizers used in cancer therapy (Pişkin, Canpolat, & Öztürk, 2020).
Catalytic and Synthetic Chemistry
Munck et al. (2017) reported a catalytic enantioselective aza-Reformatsky reaction using cyclic dibenzo[b,f][1,4]oxazepines, leading to chiral ethyl 2-(10,11-dihydrodibenzo[b,f][1,4]oxazepin-11-yl)acetate derivatives. This research contributes to the field of asymmetric synthesis, a key area in pharmaceutical chemistry (Munck et al., 2017).
Luo and Xu (2020) achieved the synthesis of pentacyclic benzo-δ-phospholactams through microwave-assisted annulation of cyclic imine dibenzo[b,f][1,4]oxazepines and diaryl(aryl)phosphenes. Their work demonstrates the potential of these compounds in synthetic organic chemistry, particularly in the development of novel pharmaceuticals (Luo & Xu, 2020).
Biomass-Derived Synthesis
- Zhang et al. (2015) established an efficient method for assembling diversified benzo-fused N-heterocycles, including dibenzo[b,f]azepin-10(11H)-ones, mediated by biomass-derived N-arylated 2-aminophenol. This research indicates the use of renewable resources in the synthesis of complex organic molecules, an important step towards sustainable chemistry (Zhang et al., 2015).
Environmental Analysis
- Speltini et al. (2016) developed a novel procedure for extracting and analyzing benzenesulfonamide compounds from soil samples. Their study contributes to environmental chemistry, especially in the detection and analysis of emerging contaminants (Speltini et al., 2016).
properties
IUPAC Name |
2,5-difluoro-N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14F2N2O4S/c1-24-16-4-2-3-5-18(16)28-17-9-7-13(11-14(17)20(24)25)23-29(26,27)19-10-12(21)6-8-15(19)22/h2-11,23H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWOLPZHALQUJKN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NS(=O)(=O)C4=C(C=CC(=C4)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14F2N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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